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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl glycolate (CAS 623-50-7) is an ester recognized for its utility in the formulation of

fragrances and perfumes.[1][2] With a mild, sweet, and fruity odor profile, it can function as a

versatile component in various fragrance compositions.[1][2][3] Its primary applications in

perfumery include acting as a solvent to dissolve other fragrance materials and as a modifier to

enhance or alter scent characteristics.[1][4] These application notes provide a comprehensive

overview of ethyl glycolate's properties, its use in fragrance formulations, and detailed

protocols for its evaluation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of ethyl glycolate is presented in Table

1. This data is crucial for formulators to understand its behavior in different fragrance bases

and its compatibility with other ingredients.

Table 1: Chemical and Physical Properties of Ethyl Glycolate (CAS 623-50-7)
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Property Value Reference

Molecular Formula C4H8O3 [1][3][5]

Molecular Weight 104.10 g/mol [1][3][5]

Appearance Colorless liquid [1][6]

Odor Profile
Fruity, Caramellic, Ethereal,

Winey, Sweet
[3]

Boiling Point 158-159 °C [1][5][6][7]

Flash Point 62 °C [1]

Density ~1.1 g/mL at 25 °C [5][6][7]

Vapor Pressure
1.39 hPa @ 20°C; 2.0744 hPa

@ 25°C
[3]

Solubility

Soluble in water, ethanol,

methanol, isopropanol,

acetone, and acetates.

[2][3][6]

Evaporation Rate Very fast [3]

Applications in Fragrance Formulation
Ethyl glycolate's primary roles in fragrance and perfume formulations are as a specialty

solvent and a fragrance modifier.

Solvent: Due to its excellent solubility in both water and common organic solvents like

ethanol, ethyl glycolate can be used to dissolve a wide range of fragrance raw materials,

including essential oils and synthetic aroma chemicals.[2][3][4] This property is particularly

useful in creating fragrance concentrates and ensuring the homogeneity of the final product.

Fragrance Modifier: With its inherent fruity and sweet notes, ethyl glycolate can be

incorporated to modify the overall scent profile of a fragrance.[3] It can be used to introduce

a subtle sweetness, enhance fruity accords, or add a wine-like nuance to a composition. Its

very fast evaporation rate suggests it would primarily impact the top notes of a fragrance.[3]
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Experimental Protocols
The following protocols are designed to guide researchers in the evaluation of ethyl glycolate
for its suitability and performance in fragrance formulations.

Protocol for Sensory Evaluation of Ethyl Glycolate
This protocol outlines the steps for the olfactory assessment of ethyl glycolate and its effect in

a simple fragrance blend.

Objective: To characterize the odor profile of ethyl glycolate and its influence on a model

fragrance.

Materials:

Ethyl glycolate (CAS 623-50-7)

Ethanol (perfumer's grade)

Standard fragrance blotters (smelling strips)

A simple fragrance accord (e.g., a floral or citrus base)

Glass vials

Pipettes

Procedure:

Preparation of Solutions:

Prepare a 10% dilution of ethyl glycolate in ethanol.

Prepare a 10% dilution of the simple fragrance accord in ethanol.

Prepare a blend containing the fragrance accord (10%) and ethyl glycolate (at varying

concentrations, e.g., 1%, 2.5%, and 5%) in ethanol.

Olfactory Evaluation:
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Dip a fragrance blotter into the 10% ethyl glycolate solution. Allow the ethanol to flash off

for a few seconds.

A panel of trained sensory evaluators should then assess the odor profile at different time

intervals: immediately (top notes), after 15 minutes (heart notes), and after 1 hour (dry-

down).

The odor should be described using standard fragrance terminology (e.g., fruity, sweet,

ethereal).

Repeat the evaluation with the fragrance accord alone and with the blends containing

ethyl glycolate.

Panelists should compare the scent of the blends to the accord alone, noting any changes

in the top notes, overall character, and perceived intensity.

Data Analysis:

Compile the descriptions from the sensory panel.

Analyze the impact of different concentrations of ethyl glycolate on the fragrance profile.

Protocol for Evaluating the Fixative Properties of Ethyl
Glycolate
This protocol provides a method to quantitatively assess the effect of ethyl glycolate on the

longevity of other fragrance ingredients.

Objective: To determine if ethyl glycolate acts as a fixative by measuring its effect on the

evaporation rate of other aroma chemicals.

Materials:

Ethyl glycolate

A selection of individual aroma chemicals with varying volatilities (e.g., a top note like

limonene, a middle note like linalool, and a base note like benzyl salicylate)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/product/b046733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methanol (for extraction)

Perfume blotters

Micropipette

Vials

Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

Sample Preparation:

For each aroma chemical, prepare two solutions in methanol: one with the aroma

chemical alone (e.g., 1 mg/mL) and another with the aroma chemical and ethyl glycolate
(e.g., 1 mg/mL of each).

Evaporation Study:

Apply a precise amount (e.g., 10 µL) of each solution to a separate, labeled perfume

blotter.

Place the blotters in a controlled environment (constant temperature and humidity).

At specified time intervals (e.g., 1, 3, 6, and 24 hours), take a set of blotters for analysis.

Extraction and Analysis:

Cut the spotted portion of each blotter and place it in a vial with a known volume of

methanol.

Extract the remaining aroma chemical from the blotter.

Analyze the concentration of the aroma chemical in the methanol extract using GC-FID.

Data Analysis:
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Calculate the percentage of the aroma chemical remaining on the blotter at each time

point for both the control and the ethyl glycolate blend.

Compare the evaporation curves to determine if the presence of ethyl glycolate slowed

the evaporation of the aroma chemical.

Visualizations
Logical Workflow for Fragrance Formulation and
Evaluation
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Phase 1: Ingredient Evaluation

Phase 2: Formulation & Blending

Phase 3: Performance Testing

Phase 4: Refinement & Finalization
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Caption: Workflow for incorporating and evaluating ethyl glycolate in fragrance formulation.
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Conceptual Interaction of Ethyl Glycolate with Scent
Notes

Fragrance Notes
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(Citrus, Green)
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Caption: Conceptual impact of ethyl glycolate on different fragrance notes.

Safety and Regulatory Information
Ethyl glycolate is classified as an irritant and should be handled with appropriate personal

protective equipment, including gloves and eye protection.[3] It is important to work in a well-

ventilated area. For cosmetic use, the Cosmetic Ingredient Review (CIR) Expert Panel has

concluded that glycolic acid and its simple esters, including ethyl glycolate, are safe for use in

cosmetic products at concentrations up to 10% with a final formulation pH of 3.5 or greater,

provided the formulation is designed to avoid increased sun sensitivity or includes directions for

daily sun protection.[8] For salon products, concentrations up to 30% at a pH of 3.0 or greater

are considered safe under specific use conditions.[8] Researchers should always consult the

latest safety data sheets and local regulations before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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